
An In-depth Technical Guide to the Structure and
Function of PON-PC

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PON-PC

Cat. No.: B3025673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-palmitoyl-2-(9-oxo-nonanoyl)-sn-glycero-3-phosphocholine (PON-PC) is an oxidized

phospholipid that has garnered significant scientific interest due to its immunomodulatory

activities. As a component of oxidized low-density lipoprotein (oxLDL) and a product of

reactions with ozone in pulmonary surfactant, PON-PC is implicated in various physiological

and pathological processes. This guide provides a comprehensive overview of the structure of

PON-PC, its biological effects with a focus on macrophage function, detailed experimental

protocols for its study, and an exploration of the signaling pathways it modulates.

The Chemical Structure of PON-PC
PON-PC, also known as 16:0/9:0-PC or PoxnoPC, is a glycerophospholipid with a distinct

structural feature: a truncated and oxidized fatty acyl chain at the sn-2 position. This

modification is key to its biological activity.

Key Structural Features:

sn-1 Position: Occupied by a saturated 16-carbon fatty acid, palmitic acid.

sn-2 Position: Contains a 9-carbon fatty acyl chain that is truncated and terminates in an

aldehyde group.
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sn-3 Position: Attached to a phosphocholine head group.

Chemical Properties:

Property Value

Chemical Formula C33H64NO9P

Molecular Weight 649.85 g/mol

IUPAC Name

(R)-2-((9-oxononanoyl)oxy)-3-

(palmitoyloxy)propyl (2-(trimethylammonio)ethyl)

phosphate

CAS Number 135726-46-4

Biological Activity and Quantitative Effects
PON-PC has been shown to exert significant immunomodulatory effects, primarily by impairing

the innate immune functions of macrophages.

Effects on Macrophage Function
Inhibition of Pro-inflammatory Mediators: PON-PC decreases the production of tumor

necrosis factor-alpha (TNF-α), nitric oxide (NO), and nicotinamide adenine dinucleotide

phosphate (NADP+) in primary mouse alveolar macrophages and the RAW 264.7

macrophage cell line.[1] These effects are typically observed at a concentration of 40 µM.[1]

Reduced Bactericidal Activity: Treatment with PON-PC has been demonstrated to reduce the

bactericidal activity of RAW 264.7 cells.[1]

In Vivo Relevance: Cigarette Smoke Exposure
Elevated Levels in BALF: The levels of PON-PC in the bronchoalveolar lavage fluid (BALF)

of mice are significantly elevated after exposure to cigarette smoke.[1] This suggests that

PON-PC may be a key mediator of the immunosuppressive effects of smoking.

Experimental Protocols
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This section provides detailed methodologies for key experiments used to characterize the

biological effects of PON-PC.

In Vitro Macrophage Stimulation
Objective: To assess the effect of PON-PC on the production of inflammatory mediators by

macrophages.

Cell Line: RAW 264.7 murine macrophage-like cell line.

Protocol:

Cell Culture: Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in

a 5% CO2 humidified incubator.

Seeding: Seed the cells in 96-well plates at a density of 1-2 x 10^5 cells/mL and allow them

to adhere for 24 hours.

Pre-treatment: Pre-treat the cells with PON-PC (40 µM) or vehicle control for a specified

period (e.g., 1-2 hours).

Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 100-200 ng/mL) and

interferon-gamma (IFN-γ) (e.g., 50 ng/mL) to induce an inflammatory response.

Incubation: Incubate the cells for a further 24 hours.

Supernatant Collection: Collect the cell culture supernatants for subsequent analysis.

Analysis of Inflammatory Mediators:

Nitric Oxide (NO) Measurement: Determine the concentration of nitrite, a stable product of

NO, in the supernatants using the Griess reagent. Measure the absorbance at 540 nm and

calculate the nitrite concentration using a sodium nitrite standard curve.

TNF-α Measurement: Quantify the amount of TNF-α in the supernatants using a

commercially available enzyme-linked immunosorbent assay (ELISA) kit, following the

manufacturer's instructions.
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Macrophage Bactericidal Activity Assay
Objective: To determine the effect of PON-PC on the ability of macrophages to kill bacteria.

Protocol:

Macrophage Preparation: Culture and treat RAW 264.7 cells with PON-PC as described in

the macrophage stimulation protocol.

Bacterial Culture: Grow a bacterial strain (e.g., Escherichia coli) to the mid-logarithmic phase

in an appropriate broth.

Opsonization (Optional): Opsonize the bacteria by incubating them with serum to facilitate

phagocytosis.

Infection: Add the bacteria to the macrophage culture at a specific multiplicity of infection

(MOI).

Phagocytosis: Incubate for a set period (e.g., 30-60 minutes) to allow for phagocytosis.

Removal of Extracellular Bacteria: Wash the cells with phosphate-buffered saline (PBS) and

add fresh medium containing an antibiotic (e.g., gentamicin) that does not penetrate

eukaryotic cells to kill any remaining extracellular bacteria.

Macrophage Lysis: At various time points, lyse the macrophages with a detergent (e.g.,

Triton X-100) or sterile water to release the intracellular bacteria.

Bacterial Viability Count: Serially dilute the lysate and plate on agar plates. Incubate

overnight and count the number of colony-forming units (CFUs) to determine the number of

viable intracellular bacteria.

Western Blot Analysis of p38 MAPK Phosphorylation
Objective: To investigate the effect of PON-PC on the activation of the p38 MAPK signaling

pathway.

Protocol:
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Cell Treatment and Lysis: Treat RAW 264.7 cells with PON-PC and/or stimulants as

described previously. Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer

containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the cell lysates using a BCA

protein assay.

SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a sodium dodecyl

sulfate-polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF)

membrane.

Blocking: Block the membrane with 5% bovine serum albumin (BSA) or non-fat milk in Tris-

buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary

antibody specific for the phosphorylated form of p38 MAPK (p-p38).

Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish

peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total p38

MAPK to ensure equal protein loading.

Signaling Pathways Modulated by PON-PC
The p38 MAPK Signaling Pathway
The immunosuppressive effects of PON-PC on macrophages are, at least in part, mediated

through the p38 mitogen-activated protein kinase (MAPK) signaling pathway. PON-PC
treatment has been shown to attenuate the phosphorylation of p38 MAPK. This inhibition likely

prevents the downstream activation of transcription factors and other substrates that are crucial

for the expression of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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